Cas no 39201-33-7 (4-Cyanobutanoic acid)

• Product Name: 4-Cyanobutanoic acid
• CAS No: 39201-33-7
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD00218781
• CID: 54986
• Update Time: 2025-10-17

4-Cyanobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyanobutanoic acid
• 4-Cyanobutyric acid
• 4-Cyan-buttersaeure
• 4-cyanobutyrate
• 4-cyano-butyric acid
• RB3314

• MDL： MFCD00218781
• Inchi： 1S/C5H7NO2/c6-4-2-1-3-5(7)8/h1-3H2,(H,7,8)
• InChI Key： YXBVMSQDRLXPQV-UHFFFAOYSA-N
• SMILES： OC(CCCC#N)=O

Computed Properties

• Exact Mass: 113.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.141
• Boiling Point: 320.4°C at 760 mmHg
• Refractive Index: 1.4340 (estimate)
• PSA: 61.09000
• LogP: 0.76488
• pka: 2.42(at 25℃)

4-Cyanobutanoic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on 4-Cyanobutanoic acid

Introduction to 4-Cyanobutanoic Acid (CAS No. 39201-33-7) and Its Emerging Applications in Chemical Biology

4-Cyanobutanoic acid, with the chemical formula C₄H₅NO₂ and CAS number 39201-33-7, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This linear β-cyaninated carboxylic acid serves as a crucial intermediate in synthetic chemistry, pharmaceutical research, and biotechnological applications. Its molecular structure, featuring both a cyano group and a carboxylate functionality, makes it an invaluable building block for the synthesis of more complex molecules, including drugs, agrochemicals, and specialty chemicals.

The 4-cyanobutanoic acid derivative is particularly notable for its role in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted its potential as a precursor for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing potent kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyano group in 4-cyanobutanoic acid can be further functionalized through hydrolysis or reduction to yield butanoic acid derivatives, which exhibit diverse pharmacological activities.

In addition to its pharmaceutical applications, 4-cyanobutanoic acid (CAS No. 39201-33-7) has found utility in materials science and biodegradable polymer synthesis. Researchers have explored its incorporation into polyamide and polyester chains to enhance material properties such as thermal stability and biodegradability. These polymers are increasingly being used in medical implants, sustainable packaging, and environmentally friendly coatings. The ability of 4-cyanobutanoic acid to undergo controlled polymerization reactions makes it an attractive candidate for developing next-generation smart materials.

The chemical reactivity of 4-cyanobutanoic acid also positions it as a key intermediate in the synthesis of bioactive peptides and peptidomimetics. The presence of both the cyano group and the carboxylate moiety allows for selective modifications via nucleophilic additions or condensation reactions, enabling the construction of intricate peptide-like structures with tailored biological activities. Recent studies have reported the use of 4-cyanobutanoic acid derivatives in designing peptidomimetics that mimic natural bioactive peptides while exhibiting improved pharmacokinetic profiles.

Another emerging area where 4-cyanobutanoic acid (CAS No. 39201-33-7) is making significant contributions is in the field of green chemistry. Its biodegradability and low toxicity make it an environmentally friendly alternative to traditional synthetic intermediates. Researchers are actively investigating its use in solvent-free reactions and catalytic processes to minimize waste generation and energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing practices.

The industrial production of 4-cyanobutanoic acid has also seen advancements in recent years, with optimized synthetic routes leading to higher yields and purities. Continuous flow chemistry techniques have been particularly effective in improving the scalability of its synthesis while reducing reaction times. Such innovations are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical and specialty chemical industries.

In conclusion, 4-Cyanobutanoic acid (CAS No. 39201-33-7) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a versatile intermediate in drug discovery, polymer science, and green chemistry initiatives. As research continues to uncover new functionalities and synthetic possibilities, the importance of this compound is expected to grow further, solidifying its role as a cornerstone molecule in modern chemical biology.